Cas no 297765-13-0 (Methyl 1-acetyl-1H-indole-2-carboxylate)

• Product Name: Methyl 1-acetyl-1H-indole-2-carboxylate
• CAS No: 297765-13-0
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 1084703
• PubChem ID: 11183542
• Update Time: 2025-04-20

Methyl 1-acetyl-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-acetyl-1H-indole-2-carboxylate
• AC1LAPPW
• AcNH-Gly-OMe
• CTK4A7505
• Glycine, N-acetyl-, methyl ester
• methyl acetamidoacetate
• methyl aceturate
• Methyl acetylglycinate
• Methyl N-acetylglycinate
• methyl N-acetylindole-2-carboxylate
• N-acetylglycine methyl ester
• N-acetyl-glycine methyl ester
• N-Ac-Gly-OMe
• N-Acetyl-indole-2-carboxylic acid methyl ester
• methyl N-acetyl indole-2-carboxylate
• 297765-13-0
• AKOS015960938
• 1H-indole-2-carboxylic acid, 1-acetyl-, methyl ester

• Inchi： 1S/C12H11NO3/c1-8(14)13-10-6-4-3-5-9(10)7-11(13)12(15)16-2/h3-7H,1-2H3
• InChI Key： OUQLROHMUUNMLK-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC2C=CC=CC=2N1C(C)=O)=O

Computed Properties

• Exact Mass: 217.07389321g/mol
• Monoisotopic Mass: 217.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 48.3Ų